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Compound of Interest

Compound Name: N 563

Cat. No.: B1663612 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide consolidates the currently available data on the stability and solubility of

the research compound N-563, identified by CAS number 140686-92-6. It is important to note

that publicly accessible, in-depth experimental data on this specific molecule is limited. The

information presented herein is compiled from available safety data sheets and chemical

supplier information.

Physicochemical and Stability Data
The following table summarizes the known physicochemical properties and stability information

for N-563.
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Property Data Reference

Chemical Name

beta-Alanine, N-(4-((7-

((aminoiminomethyl)amino)-1-

oxoheptyl)amino)-3-hydroxy-1-

oxobutyl)-, (+-)-

[1]

Synonyms N 563, N563 [1]

Molecular Formula C15H29N5O5 [1]

Molecular Weight 359.43 g/mol [1]

Appearance Solid powder [1]

Purity >98% [1]

Shipping Conditions

Shipped under ambient

temperature as a non-

hazardous chemical.

[1]

Short-term Storage 0 - 4 °C (days to weeks) [1]

Long-term Storage -20 °C (months to years) [1]

Solubility Profile
Detailed quantitative solubility data for N-563 in various solvents is not readily available in the

public domain. For research purposes, it is recommended to perform solubility testing in

solvents relevant to the intended application. A general workflow for determining solubility is

outlined below.

Experimental Protocols
Specific experimental protocols for the stability and solubility testing of N-563 have not been

published. Researchers should refer to established methodologies for characterizing novel

chemical entities. A general workflow for assessing compound stability and solubility is provided

in the diagram below.

Visualizing Experimental Workflows
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The following diagram illustrates a generalized workflow for assessing the stability and

solubility of a research compound like N-563.
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Caption: Generalized workflow for stability and solubility assessment of a chemical compound.
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Important Distinction: N-563 vs. MEDI-563
It is crucial to distinguish N-563 (CAS# 140686-92-6), an analog of 15-deoxyspergualin, from

MEDI-563, also known as Benralizumab.[2][3] MEDI-563 is a humanized monoclonal antibody

that targets the alpha subunit of the interleukin-5 receptor and is used in the treatment of

severe eosinophilic asthma.[2][3] The available scientific literature for "MEDI-563" is extensive

and relates to its biological activity and clinical applications, which are distinct from the

physicochemical data sought for N-563.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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